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Compound of Interest

Compound Name: GSK046

Cat. No.: B10822127

For researchers and laboratory professionals handling GSK046, a potent and selective BD2
bromodomain inhibitor, adherence to proper disposal procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance. This document provides a
comprehensive overview of the essential safety information, logistical considerations for
disposal, and step-by-step procedural guidance.

Chemical and Physical Properties of GSK046

A summary of the key quantitative data for GSK046 is presented below, offering a quick
reference for its physical and chemical characteristics.

Property Value Source
Molecular Weight 414.47 g/mol [11[2]
Molecular Formula C23H27FN204 [1112113114]
Form Powder [2]

Color White to beige [2]

Purity >98% (HPLC) [21[4]
Storage Temperature 2-8°C [2]
Solubility Soluble in DMSO [11[4]
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Experimental Protocols: Disposal of GSK046

While specific, manufacturer-provided disposal protocols for GSK046 are not publicly available,
the following general procedures are based on standard laboratory practices for the disposal of
chemical waste. These steps are designed to mitigate risks and ensure the safe handling of
GSKO046 waste.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired GSK046 powder in its original container or a clearly labeled,
sealed waste container.

o Contaminated personal protective equipment (PPE) such as gloves and lab coats, as well
as consumables like weigh boats and contaminated wipes, should be collected in a
designated, sealed plastic bag or container labeled "Chemical Waste."

e Liquid Waste:

o Solutions of GSK046, typically in solvents like DMSO, should be collected in a dedicated,
leak-proof, and clearly labeled hazardous waste container.

o Do not mix with aqueous or incompatible waste streams.
e Sharps Waste:

o Needles, syringes, or any other sharps contaminated with GSK046 must be disposed of in
a designated, puncture-resistant sharps container labeled for chemical sharps waste.

2. Labeling and Storage:

o All waste containers must be clearly labeled with the full chemical name ("GSK046"), the
primary hazard (e.g., "Chemical Waste," "Caution: Research Chemical"), and the date of
accumulation.

» Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.
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3. Disposal Procedure:

All GSK046 waste must be disposed of through the institution's official hazardous waste

management program.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the collected waste.

Provide the EHS office with a complete inventory of the waste being disposed of.

Do not dispose of GSK046 down the drain or in the regular trash.

GSKO046 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GSK046 waste
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10822127#gsk046-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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